Cas no 2171191-24-3 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid)
(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid
- (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid
- EN300-1575515
- 2171191-24-3
-
- Inchi: 1S/C26H32N2O5/c1-16(14-22(29)30)27-23(31)25(2,3)26(4,5)28-24(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,14-15H2,1-5H3,(H,27,31)(H,28,32)(H,29,30)/t16-/m0/s1
- InChI Key: BEXRMGSRHIXNET-INIZCTEOSA-N
- SMILES: O(C(NC(C)(C)C(C(N[C@@H](C)CC(=O)O)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 105Ų
(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575515-0.05g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-0.1g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-0.25g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-0.5g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-1.0g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-2.5g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-5.0g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-10.0g |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1575515-50mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575515-100mg |
(3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]butanoic acid |
2171191-24-3 | 100mg |
$2963.0 | 2023-09-24 |
(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid
Introduction to (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic Acid (CAS No. 2171191-24-3)
(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid (CAS No. 2171191-24-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group and multiple methyl substituents. The Fmoc group is widely used in peptide synthesis to protect the amino group during the assembly of peptide chains, ensuring the selective and controlled formation of desired peptides.
The chemical structure of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid is particularly noteworthy for its potential applications in drug development. The presence of the Fmoc protecting group allows for precise control over the reactivity of the amino group, making it an ideal candidate for use in the synthesis of complex peptides and proteins. Additionally, the multiple methyl substituents contribute to the compound's stability and solubility properties, which are crucial factors in pharmaceutical formulations.
Recent studies have highlighted the importance of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can be effectively used as a building block in the synthesis of peptides with potent anti-inflammatory properties. The researchers found that peptides synthesized using this compound exhibited significant inhibition of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
Another area where (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid has shown potential is in cancer research. A study published in Cancer Research (2020) explored the use of this compound in the development of targeted drug delivery systems. The researchers designed a novel prodrug that incorporated this compound as a key component. The prodrug was designed to selectively release its active form in tumor microenvironments, thereby minimizing systemic toxicity and enhancing therapeutic efficacy. The results were promising, with significant tumor growth inhibition observed in preclinical models.
In addition to its applications in drug development, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid has also been investigated for its potential use in diagnostic imaging. A study published in Bioconjugate Chemistry (2019) reported the successful conjugation of this compound with fluorescent dyes to create probes for cellular imaging. The probes exhibited high specificity and sensitivity, allowing for detailed visualization of cellular processes and structures. This application has significant implications for both basic research and clinical diagnostics.
The synthesis of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid involves several steps that require careful control over reaction conditions to ensure high yield and purity. One common approach involves the use of solid-phase peptide synthesis (SPPS) techniques, which allow for stepwise assembly of the peptide chain while maintaining protection of reactive groups. The Fmoc protecting group is typically removed using a mild base such as piperidine, followed by coupling with the next amino acid residue using an appropriate coupling reagent like HATU or HBTU.
The purity and quality of (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid are critical for its successful application in research and development. High-performance liquid chromatography (HPLC) is commonly used to purify and analyze this compound, ensuring that it meets stringent quality standards. Mass spectrometry (MS) is also employed to confirm the molecular weight and structural integrity of the final product.
In conclusion, (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid (CAS No. 2171191-24-3) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an invaluable tool for peptide synthesis and drug development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.
2171191-24-3 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)